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Compound of Interest

Compound Name: Isomalt

Cat. No.: B1678288

For Researchers, Scientists, and Drug Development Professionals

Isomalt, a disaccharide sugar alcohol, has emerged as a versatile excipient in the
pharmaceutical industry. Its unique physicochemical properties, including low hygroscopicity,
sugar-like taste profile, and excellent stability, make it a valuable component in the
development of various dosage forms. This technical guide provides a comprehensive
overview of different isomalt grades, their specific research applications, and detailed
experimental methodologies.

Physicochemical Properties of Isomalt Grades

Isomalt is a mixture of two diastereomeric disaccharides: 6-O-a-D-glucopyranosyl-D-sorbitol
(GPS) and 1-O-a-D-glucopyranosyl-D-mannitol (GPM).[1] The ratio of these two components,
along with the manufacturing process (agglomeration, milling, or sieving), determines the
specific grade of isomalt and its corresponding physicochemical properties.[2][3] These
properties, in turn, dictate the suitability of a particular grade for a specific pharmaceutical
application. The following tables summarize the key quantitative data for various commercially
available isomalt grades, primarily from the galenlQ™ range, to facilitate easy comparison.

Table 1: General Properties of Isomalt Grades
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Property Value References
Chemical Name Isomalt [4]
Molecular Formula C12H24011 [4]
Molecular Weight 344.31 g/mol [4]
Melting Point 145-150 °C [4]
Caloric Value (EU) 2.4 kcallg [5]
Caloric Value (US) 2.0 kcal/g [5]
Sweetness (vs. Sucrose) ~0.4-0.6 [4]

Hygroscopicity

Very low; does not significantly
absorb water up to 85% RH at
25°C

[4]

Chemical Stability

High thermal and chemical
stability; resistant to acids and

microbial influences

[4]

Table 2: Physicochemical Properties of Agglomerated Isomalt Grades for Direct Compression
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Property galenlQ™ 720 galenlQ™ 721 Isomalt DC 101
GPS:GPM Ratio 11 31 43-57% GPS
Solubility in water at

20°C ( g/100g 25 42 -

solution)

Particle Size (d50) ~200 pm ~180 pm 0.1 - 0.8 mm (90%)
Bulk Density (g/cm3) 0.40 0.40 0.38-0.48
Tapped Density (g/l) 448 448 -

Hausner Ratio 1.12 1.12 -

Carr's Index 10 10 -

Angle of Repose (°) 33 31 -

Total Water (Karl - 9 <60

Fischer, %)

Primary Application

Direct Compression
(slow to medium fast

disintegration)

Direct Compression
(slow to very fast Direct Compression

disintegration)

References

[1]3][6]

[11(3][718] [9]

Table 3: Physicochemical Properties of Milled and Sieved Isomalt Grades
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Propert galenlQ galenlQ galenlQ galenlQ (galenlQ Isomalt Isomalt
y ™ 800 ™ 801 ™ 900 ™ 960 ™ 981 ST-PF LM-PF
) Crystallin
Grade ) ) ) ) ) Crystallin
Milled Milled Sieved Sieved Sieved e (low
Type e )
moisture)
GPS:GP 43-57%
) 11 - 11 - - -
M Ratio GPS
Solubility
in water
Soluble
at20°C( 25 42 25 25 42 - _
in water
g/100g
solution)
Particle
) <0.1mm <0.1mm
Size 22 um 24 uym - 380 um 770 pm
(90%) (90%)
(d50)
Particle 500-3550
) <50 pm
Size - pm - - - -
(90%)
Range (90%)
Bulk
Density 500 500 850 820 780 - -
CID)
Total
Water
(Karl 2.7 2.6 2.3 2.8 - - <1.0
Fischer,
%)
High-
Wet Wet boiled
] ) ] Chocolat
Primary Granulati  Granulati  lozenges, Pan Hard-
o ] Starter ) e
Applicati on, Roller on, Roller Medicate coating, baked o
) ) pellets applicatio
on Compacti Compacti d Syrups goods
ns
on on confectio
nery
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Referenc  [1][3][10] 13 [HE=1E2] 1][3][14 1][3][14 15 2][16
o 1] [11(3] [13][14] [1Eie4]  [E)e4 (18] [2][16]

Isomalt Manufacturing Process

The production of isomalt from sucrose involves a two-stage process, ensuring its unique
chemical structure and beneficial properties.[1][4]

Isomalt Manufacturing Process

Sucrose (from beet sugar)

Enzymatic Transglucosidation
(Immobilized Enzyme System)

Isomaltulose
(a-D-glucopyranosyl-1,6-D-fructose)

Catalytic Hydrogenation
(Raney Nickel Catalyst)

Isomalt
(Mixture of GPS and GPM)

Wet Granulation Process with Isomalt

Wet Milling Drying Dry Miling
(to break large agglomerates) (e.g., Fluid Bed Dryer) (to achieve desired granule size)

Powder Blending
(AP! + galeniQ™ 800/801 + other excipients

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12389455/
https://helda.helsinki.fi/items/6c817d1f-ff00-4d09-a6eb-f2cf8f27fb37
https://www.pharmaexcipients.com/news/isomalt-microfibers/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4211305/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12389455/
https://helda.helsinki.fi/items/6c817d1f-ff00-4d09-a6eb-f2cf8f27fb37
https://pmc.ncbi.nlm.nih.gov/articles/PMC12389455/
https://helda.helsinki.fi/items/6c817d1f-ff00-4d09-a6eb-f2cf8f27fb37
https://www.semanticscholar.org/paper/Exploring-the-use-of-Isomalt-as-the-tooth-friendly-Kini-Rathnanand/f21248820a4ae8afce66eacc9bd79d4b6dd476c5
https://www.researchgate.net/figure/Schematic-illustration-of-drug-release-from-permeable-coated-pellets-based-on-various_fig12_361428571
https://saspublishers.com/article/1449/download/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12389455/
https://helda.helsinki.fi/items/6c817d1f-ff00-4d09-a6eb-f2cf8f27fb37
https://saspublishers.com/article/1449/download/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12389455/
https://helda.helsinki.fi/items/6c817d1f-ff00-4d09-a6eb-f2cf8f27fb37
https://saspublishers.com/article/1449/download/
https://www.pharmaexcipients.com/pellet/evaluation-of-drug-release-from-coated-pellets-based-on-isomalt-sugar-and-microcrystalline-cellulose-inert-cores-article-2010/
https://impactfactor.org/PDF/IJDDT/13/IJDDT,Vol13,Issue3,Article13.pdf
https://www.researchgate.net/publication/372250400_Development_of_Novel_Directly_Compressible_Isomalt-based_Co-processed_Excipient
https://www.benchchem.com/product/b1678288?utm_src=pdf-body
https://www.benchchem.com/product/b1678288?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12389455/
https://www.pharmaexcipients.com/news/cphi/isomalt-as-carrier-liquid-api/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Isomalt Grade Selection Guide

Intended Application?

Tablet Formulation
Tablet Type? Granulation Method?

Dry

O — Wet Granulation Roller Compaction Coating/Syrups High-Boiled Lozenges Starter Pellets Chocolate Formulations
P (galenlQ™ 800/801) (galenlQ™ 801) (galenlQ™ 981) (galenlQ™ 900) (galenlQ™ 960) (Isomalt LM)

Specialty Application

Specialty Type?

Coating

ard Candy Pellets Chocolate

Slow/Medium

Fast Disintegration
(galenlQ™ 721)

Slow/Medium Disintegration
(galenlQ™ 720)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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